
4-Bromostilbene CAS number and safety data
sheet

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Bromostilbene

Cat. No.: B083335 Get Quote

An In-depth Technical Guide to 4-Bromostilbene
This technical guide provides comprehensive information on 4-Bromostilbene, including its

chemical identity, physicochemical properties, detailed safety and handling protocols, and a

representative experimental synthesis procedure. This document is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis.

Compound Identification
CAS Number: 4714-24-3[1][2][3][4][5]

Synonyms: 1-Bromo-4-(2-phenylethenyl)benzene, 1-Bromo-4-styrylbenzene, (E)-4-
bromostilbene, trans-4-Bromostilbene[2][3][4][6]

Chemical Structure:

Molecular Formula: C₁₄H₁₁Br[1][2][3][4]

InChI Key: ZZMMKLVIBZWGPK-VOTSOKGWSA-N[2][4]

Canonical SMILES: C1=CC=C(C=C1)C=CC2=CC=C(C=C2)Br[2]

Physicochemical Properties
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The key physical and chemical properties of 4-Bromostilbene are summarized in the table

below. Data has been aggregated from multiple sources for accuracy.

Property Value Source(s)

Molecular Weight 259.14 g/mol [2][3][4][6][7]

Appearance White crystal or powdery solid [1][7]

Melting Point 138-141 °C [2]

Boiling Point 139-140 °C (at 12 Torr) [1][7]

Density ~1.4 g/cm³ [1][3]

Flash Point 159.1 °C [1][3][7]

Solubility

Insoluble in water. Soluble in

organic solvents such as

ethanol and

dimethylformamide.

[1][7]

Storage Temperature 2-8°C [1][7]

Safety and Hazard Information
4-Bromostilbene is a chemical that requires careful handling. The following tables outline its

hazard classifications and recommended safety procedures based on the Globally Harmonized

System (GHS) and information from safety data sheets.

GHS Hazard Classification
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Pictogram(s) Signal Word Hazard Class
Hazard
Statement(s)

alt text

alt text

Warning[2][6]

Acute Toxicity, Oral

(Category 4)[2][6] Skin

Corrosion/Irritation

(Category 2)[5]

Serious Eye

Damage/Eye Irritation

(Category 2)[5]

Specific Target Organ

Toxicity - Single

Exposure (Category

3), Respiratory Tract

Irritation[5][8]

Hazardous to the

Aquatic Environment,

Long-Term Hazard

(Category 2)[2][6]

H302: Harmful if

swallowed.[2][6]

H315: Causes skin

irritation.[5] H319:

Causes serious eye

irritation.[5] H335:

May cause respiratory

irritation.[5][8] H411:

Toxic to aquatic life

with long lasting

effects.[2][6]

Precautionary, Handling, and First-Aid Measures
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Category Measure Source(s)

Prevention

P261: Avoid breathing dust.

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P273: Avoid

release to the environment.

P280: Wear protective gloves,

eye protection, and face

protection.

[5]

Handling

Use in a well-ventilated area.

Avoid all personal contact,

including inhalation. Prevent

concentration in hollows and

sumps.

[5]

Storage

Store in a well-ventilated

place. Keep container tightly

closed. Recommended

storage class is 11 -

Combustible Solids.

[2][9]

First-Aid (Eyes)

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Get medical attention.

[8]

First-Aid (Skin)

Wash off immediately with

plenty of water for at least 15

minutes. If skin irritation

persists, call a physician.

[8]

First-Aid (Inhalation)

Remove person to fresh air

and keep comfortable for

breathing. If not breathing, give

artificial respiration.

[8][9]
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First-Aid (Ingestion)

Call a POISON CENTER or

doctor if you feel unwell. Rinse

mouth.

Spills

Use dry clean up procedures

and avoid generating dust.

Collect material in a clean, dry,

sealable, labeled container for

disposal. Prevent spillage from

entering drains or water

courses.

[5]

Experimental Protocols
A common and reliable method for the synthesis of stilbene derivatives is the Wittig reaction.

The following protocol describes a representative synthesis of (E)-4-Bromostilbene from 4-

bromobenzaldehyde and benzyltriphenylphosphonium chloride.

Objective: To synthesize (E)-4-Bromostilbene via the Wittig reaction.

Materials:

Benzyltriphenylphosphonium chloride

Sodium hydride (NaH) or other suitable strong base (e.g., n-BuLi, KHMDS)

Anhydrous Tetrahydrofuran (THF)

4-Bromobenzaldehyde

Hexane

Ethyl Acetate

Anhydrous Magnesium Sulfate (MgSO₄)

Silica Gel for column chromatography
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Procedure:

Ylide Generation:

In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., Nitrogen or

Argon), suspend benzyltriphenylphosphonium chloride (1.1 equivalents) in anhydrous

THF.

Cool the suspension to 0 °C using an ice bath.

Slowly add a strong base such as sodium hydride (1.1 equivalents) portion-wise to the

stirred suspension.

Allow the mixture to stir at 0 °C for 15 minutes, then warm to room temperature and stir for

an additional 1 hour. The formation of the ylide is typically indicated by a color change to

deep orange or red.

Wittig Reaction:

Dissolve 4-bromobenzaldehyde (1.0 equivalent) in a minimal amount of anhydrous THF.

Add the aldehyde solution dropwise to the stirred ylide solution at room temperature.

Let the reaction mixture stir at room temperature for 4-6 hours, or until TLC analysis

indicates the consumption of the starting aldehyde.

Work-up and Extraction:

Quench the reaction by carefully adding saturated aqueous ammonium chloride (NH₄Cl)

solution.

Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

Combine the organic layers and wash with brine (1 x 50 mL).

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the

solvent under reduced pressure to yield the crude product.
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Purification:

The crude product will be a mixture of (E) and (Z) isomers and triphenylphosphine oxide.

Purify the crude solid by column chromatography on silica gel, typically using a

hexane/ethyl acetate gradient, to isolate the desired (E)-4-Bromostilbene isomer.[10]

The final product can be further purified by recrystallization from a suitable solvent system

(e.g., ethanol or hexane) to yield a white crystalline solid.

Visualized Workflows and Protocols
The following diagrams illustrate the key experimental workflow and a logical safety protocol

using the Graphviz DOT language, adhering to the specified design constraints.
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Reactants & Reagents

Synthesis Steps

Benzyltriphenylphosphonium
Chloride

1. Ylide Generation

Strong Base (e.g., NaH) 4-Bromobenzaldehyde

2. Wittig Reaction

Anhydrous THF

Phosphorus Ylide

3. Aqueous Work-up

Crude Mixture

4. Extraction & Drying

5. Purification
(Column Chromatography)

Crude Solid

Final Product:
(E)-4-Bromostilbene

Click to download full resolution via product page

Caption: Synthesis workflow for (E)-4-Bromostilbene via the Wittig reaction.
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Exposure Routes

Immediate Actions

Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

Wash with plenty of water
for at least 15 minutes

Rinse cautiously with water
for several minutes Move to fresh air Call POISON CENTER / doctor

Seek Medical Attention

If irritation persists If breathing is difficult

Click to download full resolution via product page

Caption: Emergency response protocol for 4-Bromostilbene exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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